Cas no 1804683-32-6 (2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid
• CAS No: 1804683-32-6
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4810528
• Update Time: 2025-06-10

2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-2-6(8(10)11)13-9(12)5(4)3-7(14)15/h2,8H,3H2,1H3,(H2,12,13)(H,14,15)
• InChI Key： OJGFGSICSHRSRY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(N)=N1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid

Introduction to 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic Acid (CAS No. 1804683-32-6)

2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid, identified by its CAS number 1804683-32-6, is a significant compound in the realm of pharmaceutical and biochemical research. This pyridine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core substituted with an amino group, a difluoromethyl group, and a methyl group, along with a carboxylic acid moiety at the third position. Such a configuration makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong> difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. In recent years, the incorporation of fluorine atoms into drug molecules has become a prevalent strategy in medicinal chemistry, owing to their ability to modulate physicochemical properties and biological activity. The< strong> amino and< strong>methyl substituents further contribute to the compound's reactivity, allowing for further functionalization and derivatization.

This compound has been extensively studied in the context of developing novel therapeutic agents. One of the most promising areas of research involves its application in oncology. Recent studies have demonstrated that pyridine derivatives can exhibit potent antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. Specifically, the< strong> difluoromethyl group has been shown to enhance the bioavailability and pharmacokinetic profile of such compounds, making them more effective in clinical settings.

In addition to its oncological potential, 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid has shown promise in other therapeutic domains. For instance, researchers have explored its utility in the development of antimicrobial agents. The unique structural features of this compound allow it to interact with bacterial enzymes and receptors, potentially leading to the discovery of new antibiotics capable of overcoming existing resistance mechanisms.

The synthesis of 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The presence of sensitive functional groups necessitates stringent control over reaction conditions to prevent unwanted side products.

The pharmacological properties of this compound have been investigated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated ability to modulate various biological targets, including kinases and transcription factors implicated in diseases such as cancer and inflammation. Preclinical studies have further corroborated its potential by showing favorable pharmacokinetic profiles and reduced toxicity compared to existing therapeutic agents.

The< strong> carboxylic acid moiety in 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid offers additional opportunities for chemical modification. This functionality can be used to link the compound to other biomolecules via amide or ester bonds, creating conjugates with enhanced targeting specificity or prolonged circulation time. Such modifications are particularly relevant in the development of biologics and antibody-drug conjugates (ADCs), where precise control over molecular architecture is crucial.

The growing interest in this compound underscores its significance as a building block for innovative drug discovery efforts. As research continues to uncover new therapeutic applications, 2-Amino-6-(difluoromethyl)-4-methylpyridine-3-acetic acid is poised to play a pivotal role in shaping the future of medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients worldwide.